Cas no 1544821-79-5 (4-amino-3-(thian-3-yl)butanoic acid)

• Product Name: 4-amino-3-(thian-3-yl)butanoic acid
• CAS No: 1544821-79-5
• MF: C₉H₁₇NO₂S
• MW: 203.301781415939
• CID: 6427590
• PubChem ID: 82608734
• Update Time: 2025-11-03

4-amino-3-(thian-3-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-3-(thian-3-yl)butanoic acid
• 1544821-79-5
• EN300-1728938

• Inchi： 1S/C9H17NO2S/c10-5-8(4-9(11)12)7-2-1-3-13-6-7/h7-8H,1-6,10H2,(H,11,12)
• InChI Key： LIDNDSMFCQXSHJ-UHFFFAOYSA-N
• SMILES： S1CCCC(C1)C(CN)CC(=O)O

Computed Properties

• Exact Mass: 203.09799996g/mol
• Monoisotopic Mass: 203.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 88.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-amino-3-(thian-3-yl)butanoic acid

4-Amino-3-(Thian-3-yl)butanoic Acid: A Comprehensive Overview

4-Amino-3-(thian-3-yl)butanoic acid (CAS No. 1544821-79-5) is a unique and versatile compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, characterized by its distinctive thianyl group and amino acid structure, holds potential applications in various areas, including drug development and biochemical studies.

The molecular structure of 4-amino-3-(thian-3-yl)butanoic acid is composed of a four-carbon chain with an amino group at one end and a carboxylic acid group at the other. The thianyl (thiophene) ring, which is a five-membered heterocyclic ring containing one sulfur atom, imparts unique chemical properties to the molecule. This combination of functional groups makes 4-amino-3-(thian-3-yl)butanoic acid an intriguing subject for both synthetic and biological investigations.

In recent years, the study of 4-amino-3-(thian-3-yl)butanoic acid has been enriched by advances in computational chemistry and molecular modeling. These tools have provided valuable insights into the compound's electronic structure, reactivity, and potential interactions with biological targets. For instance, density functional theory (DFT) calculations have revealed that the thianyl ring significantly influences the electronic distribution around the amino and carboxylic acid groups, enhancing the molecule's ability to form hydrogen bonds and other non-covalent interactions.

The biological activity of 4-amino-3-(thian-3-yl)butanoic acid has also been a focus of recent research. Studies have shown that this compound exhibits promising pharmacological properties, particularly in modulating neurotransmitter systems. For example, it has been found to interact with GABA receptors, which are crucial for regulating neuronal excitability and synaptic transmission. This interaction suggests potential applications in treating neurological disorders such as epilepsy and anxiety disorders.

In addition to its potential therapeutic uses, 4-amino-3-(thian-3-yl)butanoic acid has been explored for its role in cellular signaling pathways. Research has indicated that this compound can influence the activity of certain kinases and phosphatases, key enzymes involved in signal transduction processes. These findings open up new avenues for understanding the molecular mechanisms underlying various physiological and pathological conditions.

The synthetic accessibility of 4-amino-3-(thian-3-yl)butanoic acid has also been a subject of interest. Several synthetic routes have been developed to produce this compound efficiently and on a larger scale. One notable method involves the condensation of thioacetal derivatives with appropriate amino acids followed by ring-opening reactions to form the desired product. These synthetic strategies not only facilitate the production of pure samples for research but also enable the synthesis of structurally related analogs for further exploration.

In the context of drug development, 4-amino-3-(thian-3-yl)butanoic acid has shown promise as a lead compound for designing novel therapeutics. Its ability to modulate GABA receptors and influence cellular signaling pathways makes it an attractive candidate for optimizing through medicinal chemistry approaches. Structure-activity relationship (SAR) studies are currently underway to identify key structural features that enhance its biological activity while minimizing potential side effects.

Clinical trials involving compounds derived from 4-amino-3-(thian-3-yl)butanoic acid are still in their early stages but have yielded encouraging results. Preliminary data suggest that these compounds may offer improved efficacy and safety profiles compared to existing treatments for certain neurological conditions. However, further research is needed to fully understand their pharmacokinetic properties and long-term effects.

Beyond its direct applications in medicine, 4-amino-3-(thian-3-yl)butanoic acid has also found use in other scientific disciplines. For instance, it serves as a valuable tool in biochemistry for studying protein-protein interactions and enzyme kinetics. Its unique chemical properties make it an ideal ligand for binding studies and affinity chromatography techniques.

In conclusion, 4-amino-3-(thian-3-yl)butanoic acid (CAS No. 1544821-79-5) is a multifaceted compound with a wide range of potential applications in chemistry, biology, and pharmaceutical research. Ongoing studies continue to uncover new insights into its structure-function relationships and biological activities, paving the way for innovative therapeutic strategies and scientific advancements.